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Compound of Interest

Compound Name: Lyso Flipper-TR 29

Cat. No.: B12386887 Get Quote

Essential Safety and Handling Guide for Lyso
Flipper-TR
FOR IMMEDIATE USE BY RESEARCH PERSONNEL

This guide provides critical safety and logistical information for the handling and disposal of

Lyso Flipper-TR, a fluorescent probe for live-cell imaging of lysosomal membrane tension.

Adherence to these procedures is essential for ensuring laboratory safety and maintaining

experimental integrity.

Personal Protective Equipment (PPE)
The unique properties of Lyso Flipper-TR, particularly its formulation in Dimethyl Sulfoxide

(DMSO), necessitate specific personal protective equipment. DMSO is known to facilitate the

entry of organic molecules into tissues; therefore, stringent barrier protection is paramount.

Recommended PPE for Handling Lyso Flipper-TR
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Task Required PPE Notes

Handling solid Lyso Flipper-TR

- Nitrile gloves- Safety glasses

with side shields- Laboratory

coat

The solid compound presents

minimal risk of skin

penetration. Standard

laboratory PPE is sufficient.

Preparing DMSO stock

solution

- Double-gloving with nitrile

gloves or wearing butyl rubber

or neoprene gloves- Chemical

splash goggles- Laboratory

coat

DMSO facilitates skin

absorption of dissolved

compounds. Enhanced glove

protection is critical. Work in a

well-ventilated area or a

chemical fume hood.

Staining live cells
- Nitrile gloves- Safety glasses-

Laboratory coat

The dilute working solution in

cell culture media poses a

lower risk, but standard PPE

should still be worn.

Handling waste solutions

- Double-gloving with nitrile

gloves or wearing butyl rubber

or neoprene gloves- Chemical

splash goggles- Laboratory

coat

Waste may contain

concentrated DMSO and the

fluorescent probe. Handle with

the same precautions as the

stock solution.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Lyso Flipper-TR will minimize exposure risks and ensure the

stability of the compound.

Workflow for Preparation and Use of Lyso Flipper-TR
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Preparation

Staining Protocol

Equilibrate vial to room temperature

Add anhydrous DMSO to prepare stock solution

Vortex to dissolve

Store stock solution at -20°C

Dilute stock solution in cell culture medium

Retrieve from storage

Add staining solution to cells

Incubate cells

Image cells using fluorescence microscopy

Click to download full resolution via product page

Caption: Workflow for the preparation and use of Lyso Flipper-TR.
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Disposal Plan: Waste Management Protocol
Proper disposal of Lyso Flipper-TR and associated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. Fluorescent dyes and DMSO

solutions should be treated as chemical waste.

Disposal Workflow for Lyso Flipper-TR Waste

Waste Segregation and Collection

Final Disposal

Collect all liquid waste containing Lyso Flipper-TR and/or DMSO Collect contaminated solid waste (e.g., pipette tips, gloves) Store in a designated, labeled, and sealed chemical waste container

Arrange for pickup by the institution's Environmental Health & Safety (EHS) department

Do not pour down the drain or discard in regular trash

Click to download full resolution via product page

Caption: Step-by-step disposal plan for Lyso Flipper-TR waste.

Disclaimer: This guide provides general recommendations. Always consult your institution's

specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the most

complete and up-to-date information.

To cite this document: BenchChem. [Personal protective equipment for handling Lyso
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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